Cas no 181765-11-7 (25-Anhydrocimigenol 3-o-beta-D-xyloside)

• Product Name: 25-Anhydrocimigenol 3-o-beta-D-xyloside
• CAS No: 181765-11-7
• MF: C₃₅H₅₄O₈
• MW: 602.798471927643
• CID: 2087160
• PubChem ID: 15967434
• Update Time: 2025-09-24

25-Anhydrocimigenol 3-o-beta-D-xyloside Chemical and Physical Properties

Names and Identifiers

• 25-Anhydrocimigenol 3-O-beta-D-xyloside
• (3beta,15alpha,16alpha,23R,24R)-16,23:16,24-Diepoxy-15-hydroxy-9,19-cyclolanost-25-en-3-yl beta-D-xylopyranoside
• 25-Anhydrocimigenol 3-beta-D-xyloside
• 5M144D60TC
• Q27138590
• UNII-5M144D60TC
• AKOS040761033
• 25-ANHYDROCIMIGENOL 3-O-.BETA.-D-XYLOSIDE
• CHEBI:70250
• FS-7782
• (2S,3R,4S,5R)-2-[[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22R)-2-hydroxy-3,8,8,17,19-pentamethyl-22-prop-1-en-2-yl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxane-3,4,5-triol
• .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,15.ALPHA.,16.ALPHA.,23R,24R)-16,23:16,24-DIEPOXY-15-HYDROXY-9,19-CYCLOLANOST-25-EN-3-YL
• 25-ANHYDROCIMIGENOL 3-.BETA.-D-XYLOSIDE
• 181765-11-7
• beta-D-Xylopyranoside, (3beta,15alpha,16alpha,23R,24R)-16,23:16,24-diepoxy-15-hydroxy-9,19-cyclolanost-25-en-3-yl
• 25-O-anhydrocimigenol 3-O-alpha-L-arabinopyranoside
• 25-anhydrocimigenol-3-O-alpha-L-arabinopyranoside
• 25-Anhydrocimigenol-3-O-beta-xyloside
• A-D-xylopyranoside
• CS-0148822
• (2S,3R,4S,5R)-2-{[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22R)-2-hydroxy-3,8,8,17,19-pentamethyl-22-(prop-1-en-2-yl)-23,24-dioxaheptacyclo[19.2.1.0(1),(1)?.0(3),(1)?.0?,(1)?.0?,(1)(2).0(1)(2),(1)?]tetracosan-9-yl]oxy}oxane-3,4,5-triol
• HY-N8652
• 25-Anhydrocimigenol-3-O-
• 25-Anhydrocimigenol 3-o-beta-D-xyloside

• Inchi： 1S/C35H54O8/c1-17(2)26-20-14-18(3)27-31(6)12-13-34-16-33(34)11-10-23(41-28-25(38)24(37)19(36)15-40-28)30(4,5)21(33)8-9-22(34)32(31,7)29(39)35(27,42-20)43-26/h18-29,36-39H,1,8-16H2,2-7H3/t18-,19-,20-,21+,22+,23+,24+,25-,26-,27-,28+,29-,31-,32-,33-,34+,35+/m1/s1
• InChI Key： CVBALRXHSITZGC-PVGNLWKZSA-N
• SMILES： O1[C@H]2[C@@H](C(=C)C)O[C@]31[C@@H]([C@]1(C)[C@@](C)([C@H]3[C@H](C)C2)CC[C@@]23C[C@]42CC[C@@H](C(C)(C)[C@@H]4CC[C@H]31)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O

Computed Properties

• Exact Mass: 602.38186868g/mol
• Monoisotopic Mass: 602.38186868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 3
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 5

Experimental Properties

• Color/Form: Powder
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.1E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives

Additional information on 25-Anhydrocimigenol 3-o-beta-D-xyloside

Introduction to 25-Anhydrocimigenol 3-o-beta-D-xyloside (CAS No. 181765-11-7) and Its Emerging Applications in Chemical Biology

25-Anhydrocimigenol 3-o-beta-D-xyloside, identified by the chemical identifier CAS No. 181765-11-7, is a naturally occurring glycoside that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of polyphenolic glycosides, which are known for their diverse pharmacological effects and roles in cellular processes. The structural framework of 25-Anhydrocimigenol 3-o-beta-D-xyloside consists of a cimigenol aglycone moiety linked to a beta-D-xylosyl residue, making it a promising candidate for further investigation in medicinal chemistry and drug discovery.

The significance of 25-Anhydrocimigenol 3-o-beta-D-xyloside lies in its potential therapeutic applications, which have been explored through various preclinical and clinical studies. Recent research has highlighted its role as a bioactive compound with anti-inflammatory, antioxidant, and anticancer properties. The glycosidic linkage in its structure contributes to its stability and bioavailability, which are critical factors in pharmaceutical development. Moreover, the presence of multiple hydroxyl groups enhances its interaction with biological targets, making it a versatile molecule for drug design.

In the realm of chemical biology, 25-Anhydrocimigenol 3-o-beta-D-xyloside has been studied for its ability to modulate key cellular pathways involved in disease progression. For instance, studies have demonstrated its potential to inhibit the activity of enzymes such as lipoxygenase and cyclooxygenase, which are implicated in inflammation and pain management. Additionally, its antioxidant properties have been linked to its capacity to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These findings suggest that 25-Anhydrocimigenol 3-o-beta-D-xyloside could be a valuable component in the development of novel therapeutic agents.

The structural complexity of 25-Anhydrocimigenol 3-o-beta-D-xyloside also makes it an attractive scaffold for chemical modification and derivatization. Researchers have explored synthetic strategies to modify its glycosidic moiety or introduce additional functional groups, aiming to enhance its pharmacological potency and selectivity. Such modifications can lead to the development of novel analogs with improved pharmacokinetic profiles and reduced side effects. The versatility of this compound underscores its potential as a lead molecule in drug discovery initiatives.

Recent advancements in analytical techniques have enabled more detailed characterization of 25-Anhydrocimigenol 3-o-beta-D-xyloside, including its spectroscopic properties and molecular interactions. High-resolution NMR spectroscopy and mass spectrometry have been instrumental in elucidating its structure and dynamics. These techniques provide critical insights into how the compound interacts with biological targets, such as enzymes and receptors, which are essential for understanding its mechanism of action. Such structural insights are crucial for optimizing drug design and improving therapeutic efficacy.

The pharmacological profile of 25-Anhydrocimigenol 3-o-beta-D-xyloside has also been investigated in vivo using various animal models. Preclinical studies have shown promising results in terms of reducing inflammation and oxidative stress, as well as inhibiting tumor growth. These findings support further clinical development efforts aimed at evaluating its safety and efficacy in human populations. The compound's ability to modulate multiple biological pathways makes it a promising candidate for treating complex diseases such as cancer, neurodegenerative disorders, and chronic inflammatory conditions.

In conclusion, 25-Anhydrocimigenol 3-o-beta-D-xyloside (CAS No. 181765-11-7) represents a significant advancement in the field of chemical biology due to its unique structural features and potential therapeutic applications. Its bioactive properties, coupled with its stability and bioavailability, make it an attractive candidate for further research and development. As our understanding of molecular mechanisms continues to evolve, compounds like 25-Anhydrocimigenol 3-o-beta-D-xyloside will play an increasingly important role in the discovery and development of novel therapeutic agents.